4-Nitro-2-oxido-3-(3,4,5-trinitrophenyl)-1,2,5-oxadiazol-2-ium

Specification

• CAS No.: 177788-45-3
• Molecular Formula: C8H2N6O10
• Molecular Weight: 342.14 g/mol
• IUPAC Name: 4-nitro-2-oxido-3-(3,4,5-trinitrophenyl)-1,2,5-oxadiazol-2-ium
• Standard InChI: InChI=1S/C8H2N6O10/c15-10(16)4-1-3(2-5(11(17)18)7(4)12(19)20)6-8(13(21)22)9-24-14(6)23/h1-2H
• Standard InChI Key: BXDLIKNQBBILHO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C2=[N+](ON=C2[N+](=O)[O-])[O-]

Introduction

4-Nitro-2-oxido-3-(3,4,5-trinitrophenyl)-1,2,5-oxadiazol-2-ium is a complex organic compound belonging to the class of nitro compounds. It features a 1,2,5-oxadiazol-2-ium core, which is substituted with a nitro group and a trinitrophenyl group. This compound is of interest due to its potential applications in various fields, including chemistry and materials science.

Biological and Chemical Activities

While specific biological activities of 4-Nitro-2-oxido-3-(3,4,5-trinitrophenyl)-1,2,5-oxadiazol-2-ium are not well-documented, compounds with similar structures, such as oxadiazoles, have shown a range of biological activities including antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The presence of nitro and trinitrophenyl groups suggests potential applications in energetic materials or as intermediates in organic synthesis.

Research Findings and Future Directions

Research on 4-Nitro-2-oxido-3-(3,4,5-trinitrophenyl)-1,2,5-oxadiazol-2-ium is limited, and there is a need for further studies to explore its chemical and biological properties fully. Future research could focus on its synthesis optimization, stability, and potential applications in materials science or pharmaceuticals.